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Compound of Interest

Compound Name: NF023 hexasodium

cat. No.: B1209529

Introduction

NF023 hexasodium is a potent and selective antagonist of the P2X1 purinergic receptor and a
selective inhibitor of the a-subunits of Go/Gi proteins.[1] It is widely utilized in research to
investigate the roles of these signaling pathways in various physiological and pathological
processes. This document provides a detailed protocol for the preparation, storage, and
handling of NF023 hexasodium stock solutions to ensure consistency and accuracy in
experimental results.

Mechanism of Action

NF023 acts as a competitive and reversible antagonist at P2X1 receptors, with significantly
lower affinity for P2X2, P2Xs, and P2Xa receptors.[1][2] P2X receptors are ligand-gated ion
channels that open in response to extracellular adenosine triphosphate (ATP). By blocking the
P2X1 receptor, NFO23 inhibits ATP-mediated signaling, which is involved in processes such as
platelet aggregation and smooth muscle contraction. Additionally, NFO23 selectively inhibits
Go/Gi protein a-subunits with an ECso value of approximately 300 nM, preventing their
interaction with G protein-coupled receptors (GPCRS).[1]

Quantitative Data Summary

The following table summarizes the key properties of NF023 hexasodium for easy reference.
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Property Value Citations

Molecular Weight 1162.88 g/mol [3]

Molecular Formula Css5H20N4Nas021Se [3114]

Appearance White to off-white solid
Up to 105.3 mg/mL (90.08

B mM); sonication is

Solubility (Water) ] [5]
recommended to aid
dissolution.

Solubility (DMSO) 14 mg/mL

_ >90% or 295% (HPLC),

Purity ) ] [6]
depending on the supplier.
Store at -20°C forup to 3
years. Can also be stored at 2-

Storage (Powder) 8°C. Keep in a sealed [51[7]
container, protected from
moisture.
Aliguot and store at -80°C for

) up to 1 year or -20°C for up to
Storage (Solution) [51[7]

1 month. Avoid repeated

freeze-thaw cycles.

ICso (Human P2X1)

0.21 uM

[5107]

ECso (Goo/Gai)

~300 nM

[1]

Experimental Protocols

1. Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

o Handle the powdered form of NFO23 in a chemical fume hood to avoid inhalation of dust.
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o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.
2. Materials and Equipment

o NFO023 hexasodium salt (powder form)

» Sterile, high-purity water (e.g., Milli-Q® or distilled, deionized water)
« Sterile conical tubes or vials

e Analytical balance

» Vortex mixer

e Sonicator (recommended)

o Sterile pipette tips

o Sterile, single-use aliquot tubes (e.g., microcentrifuge tubes)

3. Protocol for Preparing a 10 mM Aqueous Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution, a common
concentration for laboratory use. Adjustments can be made based on experimental
requirements.

Step 1: Pre-preparation

» Allow the sealed container of NF023 hexasodium powder to equilibrate to room temperature
for at least 20 minutes before opening to minimize moisture uptake.

Step 2: Weighing the Compound

 In a fume hood, carefully weigh the desired amount of NFO23 powder. For example, to
prepare 1 mL of a 10 mM stock solution:

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)
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o Mass =0.001 L x 0.010 mol/L x 1162.88 g/mol = 11.63 mg

o Tare the analytical balance with a suitable weighing container (e.g., a microcentrifuge tube)
and accurately weigh 11.63 mg of NF023.

Step 3: Dissolution

e Add the desired volume of sterile, high-purity water to the container with the weighed NF023.
For the example above, add 1 mL of water.

o Cap the container tightly and vortex thoroughly for 1-2 minutes until the powder is fully
dissolved.

e |If the compound does not dissolve completely with vortexing, place the container in a
sonicator bath for 5-10 minutes.[5] Visually inspect the solution to ensure there are no visible
particulates.

Step 4: Aliquoting and Storage

e Once the NF023 is completely dissolved, dispense the stock solution into sterile, single-use
aliquots. This prevents contamination and degradation from repeated freeze-thaw cycles.[7]

o Clearly label each aliquot with the compound name, concentration, and date of preparation.

» Store the aliquots at -80°C for long-term stability (up to one year) or at -20°C for shorter-term
storage (up to one month).[5][7]

Visualizations
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Caption: Experimental workflow for preparing NF023 hexasodium stock solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1209529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Gi/Go Protein Pathway

Agonist

P2X1 Receptor Pathway

Gi/Go-Coupled
Receptor

Antagonist

P2X1 Receptor Gi/Go Protein

Activates

lon Influx Effector
(Caz+, Na*) (e.g., Adenylyl Cyclase)

i

(Cellular Response) (Cellular Response)

Click to download full resolution via product page

Caption: NF023 inhibits P2X1 receptor and Gi/Go protein signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

